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Compound of Interest

Compound Name:
2-(2-Chloro-4,5-

dimethylphenoxy)acetic acid

CAS No.: 1585-23-5

Cat. No.: B13014891

Get Quote

Executive Summary: The "Zero-Error" Directive
Disposal of 2-(2-Chloro-4,5-dimethylphenoxy)acetic acid (CAS: 1585-23-5 or related

isomers) requires strict adherence to Halogenated Organic Waste protocols. Unlike standard

organic acids, the chlorine substituent on the phenyl ring mandates high-temperature

incineration with acid gas scrubbing. Do not commingle this substance with non-halogenated

solvents or aqueous acid streams, as this complicates downstream destruction and risks

regulatory non-compliance under RCRA (Resource Conservation and Recovery Act) standards.

Chemical Profile & Hazard Identification
Understanding the "Why" behind the protocol.

This compound is a structural analog of phenoxy herbicides (like MCPA or 2,4-D). Its disposal

profile is dictated by two factors: acidity (corrosivity potential) and halogen content (dioxin

formation potential during improper combustion).
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Property Data Operational Implication

Chemical Structure Chlorinated Phenoxy Acid
Must be treated as

Halogenated waste.

Acidity (pKa) ~3.0 - 3.5 (Estimated)
Corrosive to metal; store in

glass or HDPE.

Water Solubility
Low (Acid form) / High (Salt

form)

Precipitates in acidic water;

solubilize in organic solvent for

disposal.

Thermal Stability Decomposes >200°C
Releases HCl gas upon

decomposition/combustion.

RCRA Status
Not explicitly P/U-listed by

name*

Treat as Hazardous Waste

(Ignitable/Toxic

characteristics).

*Note: While not explicitly listed like 2,4-D (U240), best practice dictates treating structural

analogs with the same rigor to ensure "Cradle-to-Grave" liability protection.

Pre-Disposal: Segregation Logic
The most critical step occurs at the bench, not the loading dock.

You must separate this waste stream to prevent cross-contamination of bulk non-halogenated

solvents, which are often used as fuel blends. Halogens poison these fuel catalysts.

Waste Generation Physical State?

Solid / Powder
Pure Compound

or Debris

Liquid / Solution

Reaction Mix
or HPLC Waste

Solid Waste Stream
(Trace-Contaminated Debris)

Double Bagged

Solvent Type?

Halogenated Organic
Waste Stream

Contains DCM, Chloroform,
or >1% Halogenated Solute

Non-Halogenated Stream
(DO NOT USE)

Strictly Prohibited
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Figure 1: Decision logic for segregating chlorinated phenoxy acids. Note that even if dissolved

in methanol (non-halogenated), the presence of the solute classifies the mixture as

Halogenated Waste.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance)
Applicable to: Expired shelf stocks, weighing boat residues, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container.

Labeling: Affix a hazardous waste label immediately.

Constituents: "2-(2-Chloro-4,5-dimethylphenoxy)acetic acid, 99%."

Hazard Checkboxes: Toxic, Irritant.[1]

Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4-

mil thickness) to contain any potential dust or leakage.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area.

Scenario B: Liquid Waste (Reaction Mixtures/HPLC)
Applicable to: Synthesis mother liquors, analytical samples.

pH Check: If the solution is highly acidic (pH < 2), neutralize to pH 5–9 using Sodium

Bicarbonate (NaHCO₃) before adding to the waste carboy. This prevents pressure buildup

from off-gassing in the waste container.

Solvent Compatibility: Ensure the waste solvent (e.g., Dichloromethane, Ethyl Acetate) is

compatible with the carboy material (usually HDPE or fluorinated plastic).

The "1% Rule": Even if the solvent is non-halogenated (e.g., Methanol), the presence of this

chlorinated solute (>1000 ppm) technically shifts the classification to Halogenated Waste in
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many jurisdictions.

Action: Pour into the Red Can (Halogenated Waste) stream, not the White Can (Non-

Halogenated).

Scenario C: Empty Container (The Triple-Rinse Validation)
Regulatory Requirement: EPA 40 CFR § 261.7

To classify a container as "RCRA Empty" and dispose of it in regular trash (glass recycling),

you must perform the Triple Rinse:

Rinse 1: Add solvent (Acetone or Methanol) capable of dissolving the residue. Shake

vigorously. Decant into Halogenated Waste.

Rinse 2: Repeat. Decant into Halogenated Waste.

Rinse 3: Repeat. Decant into Halogenated Waste.

Defacement: Scratch out the original label. Mark as "EMPTY."

Disposal: Place in laboratory glass disposal box.

Emergency Procedures: Spills
Immediate Action:

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don Nitrile gloves (double gloving recommended), lab coat, and safety goggles. If

powder is fine/dusty, use an N95 or P100 respirator.

Neutralize/Absorb:

Solids: Do not dry sweep (creates dust). Cover with wet paper towels or oil-dry pads, then

scoop.

Liquids: Cover with an absorbent pad or vermiculite.
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Clean: Wipe the surface with a dilute base (1% Sodium Carbonate) to neutralize potential

acid residue, followed by water.

Disposal: All cleanup materials go into Solid Hazardous Waste.

The Destruction Lifecycle
What happens after it leaves your lab?

Understanding the downstream process validates why segregation is vital.
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Figure 2: The destruction pathway. Note that the "Scrubber" stage is specifically required for

chlorinated compounds to capture hydrochloric acid gas generated during combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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